Cas no 121952-83-8 (Einecs 233-897-4)

Einecs 233-897-4 structure
Einecs 233-897-4 structure
Product Name:Einecs 233-897-4
CAS No:121952-83-8
MF:C8H12O5
MW:188.177883148193
CID:2647319
Update Time:2023-04-05

Einecs 233-897-4 Chemical and Physical Properties

Names and Identifiers

    • Einecs 233-897-4
    • Butanedioic acid, 2-acetyl-, 1,4-dimethyl ester
    • Inchi: 1S/C8H12O5/c1-5(9)6(8(11)13-3)4-7(10)12-2/h6H,4H2,1-3H3
    • InChI Key: XREKLQOUFWBSFH-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(C(C)=O)CC(OC)=O

Computed Properties

  • Exact Mass: 188.068
  • Monoisotopic Mass: 188.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7A^2

Experimental Properties

  • Color/Form: Colorless crystal
  • Density: 1.14
  • Boiling Point: 261.1°Cat760mmHg
  • Flash Point: 110.2°C
  • Refractive Index: 1.43
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